4'-Tert-Butyl-4-(4-(hydroxybenzhydryl)piperidino)butyrophenone
4'-Tert-Butyl-4-(4-(hydroxybenzhydryl)piperidino)butyrophenone
Brand Name:
Vulcanchem
CAS No.:
43076-30-8
VCID:
VC0042395
InChI:
InChI=1S/C32H39NO2/c1-31(2,3)26-18-16-25(17-19-26)30(34)15-10-22-33-23-20-29(21-24-33)32(35,27-11-6-4-7-12-27)28-13-8-5-9-14-28/h4-9,11-14,16-19,29,35H,10,15,20-24H2,1-3H3
SMILES:
CC(C)(C)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
Molecular Formula:
C32H39NO2
Molecular Weight:
469.7 g/mol
4'-Tert-Butyl-4-(4-(hydroxybenzhydryl)piperidino)butyrophenone
CAS No.: 43076-30-8
Reference Standards
VCID: VC0042395
Molecular Formula: C32H39NO2
Molecular Weight: 469.7 g/mol
| CAS No. | 43076-30-8 |
|---|---|
| Product Name | 4'-Tert-Butyl-4-(4-(hydroxybenzhydryl)piperidino)butyrophenone |
| Molecular Formula | C32H39NO2 |
| Molecular Weight | 469.7 g/mol |
| IUPAC Name | 1-(4-tert-butylphenyl)-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butan-1-one |
| Standard InChI | InChI=1S/C32H39NO2/c1-31(2,3)26-18-16-25(17-19-26)30(34)15-10-22-33-23-20-29(21-24-33)32(35,27-11-6-4-7-12-27)28-13-8-5-9-14-28/h4-9,11-14,16-19,29,35H,10,15,20-24H2,1-3H3 |
| Standard InChIKey | YCADFOXVGUGHRV-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
| Synonyms | 1-[4-(1,1-dimethylethyl)phenyl]-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-_x000B_1-butanone; MDL 9917; Terfenadinone; VUF 4590; USP Terfenadine Related Compound A;_x000B_ |
| PubChem Compound | 39380 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume